4-(5-Chloro-pent-1-ynyl)-piperidine
Cat. No. B8322896
M. Wt: 185.69 g/mol
InChI Key: WXRXKHNCXZOKPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CC(C)(C)OC(=O)N1CCC(C#CCCCCl)CC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[C:1]([O:2][C:3](=[O:4])[N:8]1[CH2:9][CH2:10][CH:11]([C:14]#[C:15][CH2:16][CH2:17][CH2:18][Cl:19])[CH2:12][CH2:13]1)([CH3:5])([CH3:6])[CH3:7].[Cl:27][CH2:28][Cl:29].[F:20][C:21]([F:22])([F:23])[C:24]([OH:25])=[O:26]>>[NH:8]1[CH2:9][CH2:10][CH:11]([C:14]#[C:15][CH2:16][CH2:17][CH2:18][Cl:19])[CH2:12][CH2:13]1
|
Inputs
Step One
|
Name
|
CC(C)(C)OC(=O)N1CCC(C#CCCCCl)CC1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)OC(=O)N1CCC(C#CCCCCl)CC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)C(F)(F)F
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClCCCC#CC1CCNCC1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
